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Compound of Interest

Compound Name: ASTX029

CAS No.: 2095719-92-7

Cat. No.: B3025699

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of ASTX029, a potent and

selective dual-mechanism ERK inhibitor, in preclinical mouse models of cancer. The

information is compiled from various studies to assist in the design and execution of in vivo

efficacy and pharmacodynamic experiments.

Mechanism of Action
ASTX029 is an orally bioavailable inhibitor of Extracellular signal-regulated kinases 1 and 2

(ERK1/2).[1][2] It exhibits a dual mechanism of action by not only inhibiting the catalytic activity

of ERK but also preventing its phosphorylation by MEK, a key upstream kinase in the MAPK

pathway.[3][4] This dual inhibition leads to the suppression of downstream signaling, resulting

in the inhibition of tumor cell proliferation and survival.[1] The MAPK pathway, frequently

activated in various cancers through mutations in genes like BRAF and RAS, is a critical target

for cancer therapy.
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Caption: Mechanism of action of ASTX029 in the MAPK signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3025699/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-astx029-in-mouse-models
https://www.benchchem.com/product/b3025699/docs?utm_src=pdf-body#application-notes-and-protocols-for-astx029-in-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Dosing and Administration
ASTX029 is orally bioavailable and has demonstrated significant anti-tumor activity in various

xenograft models when administered orally.

Parameter Details Reference

Drug ASTX029 (Beroterkib)

Formulation
20% (v/v) PEG200 and 0.5%

(w/v) methylcellulose

Administration Route Oral (po)

Dosage Range
Up to 75 mg/kg daily or 150

mg/kg every other day

Dose Volume 10 mL/kg

Experimental Protocols
Tumor Xenograft Model Protocol
This protocol outlines the general procedure for establishing and treating tumor xenografts in

mice to evaluate the efficacy of ASTX029.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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